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Compound of Interest

Compound Name: 7-Tridecanone

Cat. No.: B047724

7-Tridecanone: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 7-Tridecanone, a long-chain aliphatic
ketone. It covers its chemical identity, physical and chemical properties, synthesis
methodologies, and analytical procedures. This document is intended to serve as a valuable
resource for professionals in research and development who are working with or have an
interest in this compound.

Chemical Identity and Registry Information

7-Tridecanone, also known as dihexyl ketone or enanthone, is a symmetrical ketone with the
chemical formula C13H260.[1][2] Its unique structure makes it a subject of interest in various
chemical syntheses.

Key Identifiers

The primary identifiers for 7-Tridecanone are its CAS number and various other registry
numbers that provide a standardized way to reference this compound in databases and
literature.
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Identifier Value

CAS Number 462-18-0[1][2][3][41[5]

EC Number 207-324-3[5][6]

PubChem CID 10015[1]

Beilstein Number 1757672[4]

MDL Number MFCDO00009543[7]
Nomenclature

A comprehensive list of synonyms for 7-Tridecanone is provided below, reflecting its various
naming conventions in the scientific literature.

Type Name

IUPAC Name tridecan-7-one[1][4][6]

Dihexyl ketone[1][4][6], Di-n-hexyl ketone[4][6],

Common Synonyms
Enanthone[1][4][6], Hexyl ketone[6]

Physicochemical Properties

The physical and chemical properties of 7-Tridecanone are crucial for its handling, storage,
and application in experimental settings.
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Property Value Source
Molecular Formula C13H260 [11121131[5]
Molecular Weight 198.34 g/mol [3]
White solid or colorless to light
Appearance o [7]
yellow liquid
Melting Point 30°C [7]
Boiling Point 264 °C [7]
Density 0.825 g/cm3 at 25 °C [5]
N Insoluble in water (0.056 g/L at
Solubility [6]
25 °C)
Flash Point >113 °C (closed cup) [5]

Experimental Protocols

The synthesis of 7-Tridecanone is typically achieved through the oxidation of its corresponding

secondary alcohol, 7-tridecanol. Two common and effective methods for this transformation are

detailed below.

Jones Oxidation of 7-Tridecanol

This method employs a solution of chromium trioxide in sulfuric acid and acetone to efficiently

oxidize 7-tridecanol to 7-Tridecanone.[3]

Materials:

7-Tridecanol

Acetone

Isopropyl alcohol

Jones reagent (chromium trioxide in concentrated sulfuric acid and water)
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Diethyl ether

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate
Procedure:

o Dissolve 7-tridecanol in acetone in a three-necked flask equipped with a dropping funnel,
thermometer, and mechanical stirrer.

e Cool the solution to 15-20°C in an ice-water bath.

» Add Jones reagent dropwise, maintaining the reaction temperature below 35°C. The reaction
progress is indicated by a color change from orange to green.

e Once the reaction is complete, quench the excess oxidizing agent by adding isopropyl
alcohol until the green color persists.

o Decant the reaction mixture from the chromium salts and wash the salts with acetone.
o Combine the acetone solutions and concentrate them under reduced pressure.

 Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution
and brine.

» Dry the organic layer over anhydrous sodium sulfate.

* Remove the solvent by rotary evaporation to yield 7-Tridecanone.[S]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b047724?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_7_Tridecanol_as_a_Precursor_in_Organic_Synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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Workflow for the Jones oxidation of 7-tridecanol.
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TEMPO-Catalyzed Oxidation of 7-Tridecanol

For substrates that are sensitive to strongly acidic conditions, a milder oxidation using 2,2,6,6-
tetramethylpiperidine-1-oxyl (TEMPO) as a catalyst is a suitable alternative. This method often
utilizes sodium hypochlorite (bleach) as the terminal oxidant.[8]

Materials:

7-Tridecanol

e TEMPO

e Dichloromethane

e Potassium bromide

e Aqueous sodium hypochlorite

e Sodium bicarbonate

e 1 MHCI

e Saturated sodium thiosulfate solution
e Brine

e Anhydrous magnesium sulfate

Procedure:

Combine 7-tridecanol, TEMPO, and dichloromethane in a round-bottomed flask.

Add a solution of potassium bromide in water.

Cool the biphasic mixture to 0°C with vigorous stirring.

Add an aqueous solution of sodium hypochlorite and sodium bicarbonate dropwise,
maintaining the temperature below 5°C.
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« Stir the reaction at 0°C for 1-2 hours, monitoring by TLC.

e Once complete, separate the layers and extract the aqueous layer with dichloromethane.

o Combine the organic layers and wash with 1 M HCI, saturated sodium thiosulfate solution,
and brine.

e Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to afford 7-Tridecanone.[8]

Hydroxylamine

TEMPO (Radical) Re-oxidation Oxidation

(Active Oxidant) 7-Tridecanol
NaOCl
(Terminal Oxidant) @

Click to download full resolution via product page

Catalytic cycle of TEMPO-mediated oxidation.

Analytical Methods

The analysis of 7-Tridecanone and its precursors, such as 7-tridecanol, is crucial for quality
control and reaction monitoring. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly
effective technique for this purpose, providing both separation and structural identification of
volatile and semi-volatile compounds.[7] While a specific protocol for 7-Tridecanone was not
detailed in the searched literature, a general workflow for the GC-MS analysis of its precursor,
7-tridecanol, is presented below, which can be adapted for 7-Tridecanone.

GC-MS Analysis Workflow

Sample Preparation:

o Extraction: For biological samples, a liquid-liquid extraction or solid-phase extraction may be
necessary to isolate the analyte.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b047724?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_7_Tridecanol_as_a_Precursor_in_Organic_Synthesis.pdf
https://www.benchchem.com/product/b047724?utm_src=pdf-body-img
https://www.benchchem.com/product/b047724?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Analytical_Detection_of_7_Tridecanol.pdf
https://www.benchchem.com/product/b047724?utm_src=pdf-body
https://www.benchchem.com/product/b047724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 Derivatization (Optional but Recommended for Alcohols): To improve volatility and
chromatographic performance, 7-tridecanol can be derivatized, for example, by silylation
using BSTFA with 1% TMCS.[7] This step would not be necessary for the direct analysis of
7-Tridecanone.

e Reconstitution: The dried extract is reconstituted in a suitable solvent (e.g., hexane) for
injection into the GC-MS system.

GC-MS Conditions (Example for 7-Tridecanol Analysis):

GC Column: A non-polar column, such as one coated with 5% phenyl-methylpolysiloxane, is
typically used.

o Oven Temperature Program: A temperature gradient is employed to ensure good separation
of components. For example, starting at a lower temperature and ramping up to a higher
temperature.

e Carrier Gas: Helium is commonly used.
e MS lonization Mode: Electron lonization (El) at 70 eV is standard.[7]

» MS Scan Range: A mass range of m/z 40-500 is generally sufficient.[7]
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General workflow for GC-MS analysis.
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Biological Activity and Signaling Pathways

While 7-Tridecanone has been identified in natural sources such as the plant Schisandra
chinensis, the current body of scientific literature does not describe any specific biological
activities or signaling pathways in which this compound is directly involved.[1] Its primary
documented application is as a chemical intermediate in organic synthesis.[6] Further research
is required to elucidate any potential biological roles of 7-Tridecanone.

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 7-Tridecanone is classified as follows:

» Skin corrosion/irritation: Warning, Causes skin irritation (H315).[1]
¢ Serious eye damage/eye irritation: Warning, Causes serious eye irritation (H319).[1]

» Specific target organ toxicity, single exposure; Respiratory tract irritation: Warning, May
cause respiratory irritation (H335).[1]

It is a flammable liquid that can emit acrid smoke and irritating vapors when heated to
decomposition.[6] Appropriate personal protective equipment should be worn when handling
this chemical, and it should be stored in a cool, dry, and well-ventilated area in a tightly closed
container.

This guide provides a summary of the currently available technical information on 7-
Tridecanone. As research progresses, new applications and biological activities for this
compound may be discovered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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